methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate

• IUPAC Name: methyl 3-(diethylaminomethyl)-2-methyl-4-oxo-1H-quinoline-6-carboxylate
• InChI: InChI=1S/C17H22N2O3/c1-5-19(6-2)10-14-11(3)18-15-8-7-12(17(21)22-4)9-13(15)16(14)20/h7-9H,5-6,10H2,1-4H3,(H,18,20)
• InChI Key: GDEJAPBEIRTCHP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(NC2=C(C1=O)C=C(C=C2)C(=O)OC)C
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

Methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate, also known as Methyl Dihydroquinine, is a synthetic compound that has been widely used in scientific research. This compound belongs to the quinoline family and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate Dihydroquinine has been extensively used in scientific research due to its unique properties. It has been found to inhibit the activity of acetylcholinesterase, an enzyme that plays a critical role in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the synaptic cleft, which enhances the cholinergic neurotransmission.

Mechanism of Action

Methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate Dihydroquinine inhibits the activity of acetylcholinesterase by binding to the active site of the enzyme. This binding prevents the hydrolysis of acetylcholine, leading to an increase in its concentration in the synaptic cleft. The increased concentration of acetylcholine enhances the cholinergic neurotransmission, which has been found to improve cognitive function.
Biochemical and Physiological Effects:
methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate Dihydroquinine has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function, enhance memory retention, and increase attention span. Additionally, it has been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

Methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate Dihydroquinine has several advantages in lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, it has been found to have low toxicity and is well-tolerated in animal models. However, one limitation of methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate Dihydroquinine is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research on methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate Dihydroquinine. One potential direction is to investigate its potential therapeutic effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to understand the mechanism of action of methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate Dihydroquinine and its effects on other neurotransmitters. Finally, the synthesis of analogs of methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate Dihydroquinine may lead to the discovery of compounds with improved bioavailability and efficacy.

Synthesis Methods

Methyl 3-[(diethylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate Dihydroquinine is synthesized by reacting 3-(diethylamino)methyl-4-hydroxy-2-methylquinoline with methyl chloroformate in the presence of a base. The reaction is carried out under controlled conditions, and the product is purified using column chromatography. The yield of the product is typically around 70%.